Cas no 1048389-77-0 (2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine)

• Product Name: 2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• CAS No: 1048389-77-0
• MF: C₇H₇Cl₂N₃
• MW: 204.056578874588
• CID: 5265307
• Update Time: 2026-03-09

2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-d]pyrimidine, 2,4-dichloro-6,7-dihydro-6-methyl-
• 2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine

• Inchi： 1S/C7H7Cl2N3/c1-12-2-4-5(3-12)10-7(9)11-6(4)8/h2-3H2,1H3
• InChI Key： QKDLHMQALJQCHT-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2CN(C)CC2=N1

Additional information on 2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine

2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1048389-77-0): An Overview

2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1048389-77-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[3,4-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of 2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine.

The chemical structure of 2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine is characterized by a pyrrolo[3,4-d]pyrimidine core with two chlorine atoms at the 2 and 4 positions and a methyl group at the 6 position. This unique arrangement of substituents imparts specific chemical and biological properties to the molecule. The presence of chlorine atoms can enhance the lipophilicity and metabolic stability of the compound, making it a valuable scaffold for drug design.

Synthesis of 2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine can be achieved through various routes. One common method involves the condensation of a suitable pyrrole derivative with a pyrimidine precursor followed by chlorination and methylation steps. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.

The biological activities of 2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine have been extensively studied due to its potential as a lead compound for drug development. One of the key areas of interest is its anti-cancer properties. Research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines. A study published in Cancer Research demonstrated that 2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine selectively targets and inhibits the growth of human lung cancer cells by inducing apoptosis and cell cycle arrest.

In addition to its anti-cancer properties, 2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory effects. A study in the Journal of Medicinal Chemistry reported that this compound effectively reduces inflammation in animal models by inhibiting key inflammatory mediators such as TNF-α and IL-1β.

The pharmacokinetic properties of 2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine are another important aspect to consider for its potential use as a therapeutic agent. Studies have shown that this compound exhibits favorable oral bioavailability and good plasma stability. However, further optimization may be required to improve its pharmacokinetic profile for clinical applications.

To further explore the therapeutic potential of 2,4-dichloro-6-methyl-5H,6H,7H-pyrrolo[3，4-d]pyrimidine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2，4-dichloro-6-methyl-5H，6H，7H-pyrrolo[3，4-d]pyrimidine (CAS No. 1048389-77-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as oncology and inflammation. Continued research and clinical evaluation will further elucidate its full potential as a novel therapeutic agent.